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Alk-IN-13 is an inhibitor of Anaplastic Lymphoma Kinase (ALK), a receptor tyrosine kinase that
plays a crucial role in the development of the nervous system and, when dysregulated, acts as
a driver in various cancers. This technical guide provides a comprehensive overview of Alk-IN-
13's chemical properties, its mechanism of action within the ALK signaling pathway, and
detailed experimental protocols for its evaluation.

Chemical Structure and Properties

Alk-IN-13 is identified in patent US20130225528A1 as example 19.[1] While a definitive public
chemical structure for Alk-IN-13 is not readily available, analysis of related compounds from
the same patent family suggests it belongs to a class of substituted pyridin-2-amine derivatives.
A closely related compound is (R)-N-(5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-6'-
(diethylamino)-[2,3'-bipyridin]-6-yl)acrylamide. The core structure likely features a (R)-(1-(2,6-
dichloro-3-fluorophenyl)ethoxy) moiety attached to a substituted pyridine ring system, with an
acrylamide group that often serves as a covalent binder to the kinase.

Table 1: Chemical Properties of Alk-IN-13
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Property Value Reference
Molecular Formula C29H39CIN70 [1]
Molecular Weight 584.09 g/mol [1]

ALK Signaling Pathway and Mechanism of Action

Anaplastic Lymphoma Kinase is a receptor tyrosine kinase that, upon activation, dimerizes and
autophosphorylates, initiating a cascade of downstream signaling pathways crucial for cell
proliferation, survival, and differentiation. In several cancers, chromosomal rearrangements
lead to the formation of fusion proteins (e.g., NPM-ALK, EML4-ALK) that result in constitutive,
ligand-independent activation of the ALK kinase domain.

Alk-IN-13, as an ALK inhibitor, is designed to target the ATP-binding pocket of the ALK kinase
domain. By occupying this site, it prevents the phosphorylation of ALK and subsequently blocks
the activation of its downstream signaling pathways. The primary signaling cascades affected
are:

 RAS-RAF-MEK-ERK (MAPK) Pathway: This pathway is central to cell proliferation.
o PI3BK-AKT-mTOR Pathway: This cascade is critical for cell growth, survival, and metabolism.

o JAK-STAT Pathway: This pathway plays a significant role in cell survival and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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